Cas no 1470561-15-9 (methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)acetate
• CAS No: 1470561-15-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6066063
• PubChem ID: 65944390
• Update Time: 2024-01-13

methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-acetic acid, α-hydroxy-1-methyl-, methyl ester
• Methyl 2-hydroxy-2-(1-methyl-1h-imidazol-2-yl)acetate
• EN300-1848001
• 1470561-15-9
• AKOS015286198
• CS-0347075
• methyl 2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)acetate

• Inchi： 1S/C7H10N2O3/c1-9-4-3-8-6(9)5(10)7(11)12-2/h3-5,10H,1-2H3
• InChI Key： MECXCIQKSCLHGW-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1C)(O)C(=O)OC

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 332.9±32.0 °C(Predicted)
• pka: 11.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles